Cas no 1261891-67-1 (5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid)

• Product Name: 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid
• CAS No: 1261891-67-1
• MF: C₁₂H₇Cl₂NO₃
• MW: 284.094881296158
• CID: 2761632
• PubChem ID: 53224020
• Update Time: 2025-05-24

5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261891-67-1
• MFCD18318103
• 5-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• 5-(3,4-DICHLOROPHENYL)-2-HYDROXYISONICOTINIC ACID
• 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid, 95%
• DTXSID80688027
• 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid

• Inchi： 1S/C12H7Cl2NO3/c13-9-2-1-6(3-10(9)14)8-5-15-11(16)4-7(8)12(17)18/h1-5H,(H,15,16)(H,17,18)
• InChI Key： DMTXANPDGLYWQF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CNC(C=C1C(=O)O)=O)Cl

Computed Properties

• Exact Mass: 282.98
• Monoisotopic Mass: 282.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 1.9

Additional information on 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid

5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic Acid: A Comprehensive Overview

5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid, also known by its CAS number 1261891-67-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isonicotinic acids, which are derivatives of isonicotinic acid (4-pyridinecarboxylic acid). The presence of the 3,4-dichlorophenyl group and the hydroxyl group at position 2 imparts unique chemical and biological properties to this molecule.

The chemical structure of 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid consists of a pyridine ring with a carboxylic acid group at position 4 and a hydroxyl group at position 2. The 3,4-dichlorophenyl substituent introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its reactivity in various chemical reactions. This structure makes it a potential candidate for further functionalization in drug discovery and material science applications.

Recent studies have highlighted the potential of isonicotinic acid derivatives as candidates for antimicrobial agents. In particular, research conducted in 2023 has demonstrated that 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid exhibits significant antibacterial activity against Gram-positive and Gram-negative bacteria. The hydroxyl group at position 2 plays a crucial role in enhancing the compound's ability to interact with bacterial cell membranes, leading to increased efficacy.

In addition to its antimicrobial properties, this compound has shown promise in anti-inflammatory applications. Preclinical studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. This suggests that 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid could be a lead compound for developing novel anti-inflammatory therapies.

The synthesis of 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid involves a multi-step process that typically begins with the preparation of isonicotinic acid derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions required for constructing the dichlorophenyl moiety.

The application of computational chemistry tools has further enhanced our understanding of the molecular interactions of 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid. Molecular docking studies have revealed that the compound can bind effectively to key enzymes involved in bacterial cell wall synthesis and inflammatory pathways. These findings provide valuable insights into its mechanism of action and guide further optimization efforts.

In terms of toxicity profile, preliminary studies indicate that 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid exhibits low cytotoxicity against mammalian cell lines. However, further investigations are required to fully assess its safety profile for potential therapeutic use.

The environmental impact of this compound is another area of growing interest. Recent research has focused on evaluating its biodegradability and potential ecotoxicological effects. Initial results suggest that under aerobic conditions, the compound undergoes rapid degradation by microbial communities, minimizing its environmental footprint.

In conclusion, 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinic acid represents a promising compound with diverse applications in medicine and materials science. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development.